1'-(2-Chloropropanoyl)-2-oxospiro[1H-indole-3,4'-pyrrolidine]-3'-carbonitrile

• IUPAC Name: 1'-(2-chloropropanoyl)-2-oxospiro[1H-indole-3,4'-pyrrolidine]-3'-carbonitrile
• InChI: InChI=1S/C15H14ClN3O2/c1-9(16)13(20)19-7-10(6-17)15(8-19)11-4-2-3-5-12(11)18-14(15)21/h2-5,9-10H,7-8H2,1H3,(H,18,21)
• InChI Key: NYFOGYNRURZMCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(C2(C1)C3=CC=CC=C3NC2=O)C#N)Cl
• Molecular Formula: C15H14ClN3O2
• Molecular Weight: 303.74 g/mol

Description

The compound is a complex organic molecule that includes an indole and a pyrrolidine ring. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and exhibit various biologically vital properties. Pyrrolidine, also known as tetrahydropyrrole, is an organic compound with the molecular formula (CH2)4NH. It is a cyclic secondary amine, also classified as a saturated heterocycle.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Indoles and pyrrolidines, components of this compound, are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. In general, properties such as density, color, hardness, melting and boiling points, and electrical conductivity can be considered as physical properties.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many indole derivatives have been shown to inhibit cellular enzymes involved in nucleotide biosynthesis, block the growth of cancer cells by interfering with DNA replication, and limit viral infection by inhibiting HIV reverse transcriptase.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Some pyrrolidine alkaloids have been identified to exert toxic effects on animal organs.